Cas no 865285-57-0 (N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpentanamide)

• Product Name: N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpentanamide
• CAS No: 865285-57-0
• MF: C₁₃H₁₄FN₃O₂
• MW: 263.267566204071
• CID: 6407757
• PubChem ID: 4560513
• Update Time: 2025-10-28

N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpentanamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpentanamide
• N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]pentanamide
• SR-01000012115-1
• AKOS024607728
• N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)pentanamide
• 865285-57-0
• F1374-0176
• SR-01000012115
• Pentanamide, N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C13H14FN3O2/c1-2-3-4-11(18)15-13-17-16-12(19-13)9-5-7-10(14)8-6-9/h5-8H,2-4H2,1H3,(H,15,17,18)
• InChI Key： AJBGDTYIYBCEPS-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(F)C=C2)O1)(=O)CCCC

Computed Properties

• Exact Mass: 263.10700486g/mol
• Monoisotopic Mass: 263.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• pka: 12.16±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpentanamide

N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpentanamide: A Comprehensive Overview

The compound N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpentanamide (CAS No 865285-57-0) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of amides, characterized by its unique structure that combines a pentanamide chain with a 1,3,4-oxadiazole ring system. The presence of the fluorine atom in the aromatic ring further enhances its chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of oxadiazole derivatives in drug discovery and material science. The 1,3,4-oxadiazole ring is known for its ability to act as a bioisostere, which can mimic the pharmacophoric properties of other heterocycles. This makes N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpentanamide a promising candidate for developing novel therapeutic agents. Researchers have explored its potential as an anti-inflammatory agent, where its ability to inhibit specific enzymes has shown promising results in preclinical models.

In addition to its pharmacological applications, this compound has also been investigated for its role in advanced materials. The incorporation of the fluorophenyl group introduces electronic versatility, which can be exploited in the development of high-performance polymers and coatings. Recent advancements in polymer chemistry have demonstrated how such compounds can enhance the mechanical and thermal stability of materials, opening new avenues for their use in aerospace and automotive industries.

The synthesis of N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpentanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxadiazole ring through cyclization reactions and subsequent functionalization to introduce the pentanamide chain. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards required for both research and industrial applications.

One of the most exciting developments involving this compound is its application in nanotechnology. Studies have shown that N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpentanamide can serve as a building block for self-assembling nanostructures. These structures have potential applications in drug delivery systems and sensors due to their ability to encapsulate and release molecules in response to external stimuli. This property has led to collaborations between chemists and biomedical engineers to explore its use in targeted drug delivery systems.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties of this compound. Advanced molecular modeling techniques have provided insights into its reactivity and stability under various conditions. These findings have been instrumental in guiding experimental work and accelerating the discovery of new applications for N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpentanamide.

In conclusion, N-CAS No 865285_57_0 (N-CAS No 865285_57_0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, materials science, and nanotechnology. As ongoing research continues to uncover new potentials for this compound